2-Phenoxypyridin-3-amine
Overview
Description
2-Phenoxypyridin-3-amine is a chemical compound with the molecular formula C11H10N2O and a molecular weight of 186.21 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 2-Phenoxypyridin-3-amine is represented by the formula C11H10N2O . The InChI code for this compound is 1S/C11H10N2O/c12-10-7-4-8-13-11(10)14-9-5-2-1-3-6-9/h1-8H,12H2 .Scientific Research Applications
Synthesis of Pyrido[2,3-b][1,4]benzoxazepines
An efficient and practical method has been developed for the synthesis of 6-aryl-substituted pyrido[2,3-b][1,4]benzoxazepines via a Friedel−Crafts reaction of readily accessible 2-phenoxypyridin-3-amines and aromatic acids . This method provides access to drug-like heterocycles, which often play an important role in drug discovery projects .
Non-nucleoside Inhibitors of HIV-1 Reverse Transcriptase
Pyrido[2,3-b][1,4]benzoxazepine derivatives, which can be synthesized using 2-phenoxypyridin-3-amines, represent an exciting field of research in medicinal chemistry due to their biological activity. They have shown effects as non-nucleoside inhibitors of HIV-1 reverse transcriptase .
Influence on Central Nervous System
The same class of compounds, pyrido[2,3-b][1,4]benzoxazepine derivatives, also have an influence on the central nervous system . This makes 2-phenoxypyridin-3-amines a valuable compound in neurology research.
Development of Practical Methods for Drug Discovery
The development of practical methods to provide access to drug-like heterocycles often plays an important role in drug discovery projects . As such, 2-phenoxypyridin-3-amines, being a key precursor in the synthesis of such heterocycles, have a significant role in this field.
Combinatorial Chemistry
The research performed at the Center of Combinatorial Chemistry to prepare heterocyclic scaffolds and libraries led to the development of several methodologies employing Friedel−Crafts cyclization reactions as the key transformations . 2-Phenoxypyridin-3-amines play a crucial role in these transformations.
Material Science
2-Phenoxypyridin-3-amines are used in material science research . The compound’s unique properties make it a valuable resource in the development of new materials.
Safety And Hazards
properties
IUPAC Name |
2-phenoxypyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O/c12-10-7-4-8-13-11(10)14-9-5-2-1-3-6-9/h1-8H,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GITFEFNVRNPOHX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=C(C=CC=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10588561 |
Source
|
| Record name | 2-Phenoxypyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10588561 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenoxypyridin-3-amine | |
CAS RN |
28664-62-2 |
Source
|
| Record name | 2-Phenoxypyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10588561 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 2-phenoxypyridin-3-amine in the synthesis of pyrido[2,3-b][1,4]benzoxazepines?
A1: The paper focuses on a novel synthetic approach for pyrido[2,3-b][1,4]benzoxazepines utilizing a Friedel-Crafts cyclization. While the abstract doesn't explicitly mention 2-phenoxypyridin-3-amine, it's plausible that this compound serves as a crucial starting material or intermediate in the reaction pathway. Further investigation into the full text of the paper [] is needed to confirm its precise role and explore the detailed reaction mechanism.
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